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Compound of Interest

Compound Name: SIRTS5 inhibitor 8

Cat. No.: B12371267

Introduction

Sirtuin 5 (SIRTS) is a member of the sirtuin family of NAD+-dependent protein deacylases that
is primarily localized in the mitochondria.[1][2] It plays a crucial role in regulating cellular
metabolism by removing negatively charged acyl groups such as succinyl, malonyl, and glutaryl
from lysine residues on target proteins.[1][3][4] This post-translational modification is vital for
the control of metabolic pathways including the tricarboxylic acid (TCA) cycle, glycolysis, fatty
acid oxidation, and reactive oxygen species (ROS) detoxification.[3][4][5] SIRT5 inhibitor 8 is a
competitive inhibitor of SIRT5 with an IC50 of 5.38 uM, making it a valuable chemical tool for
studying the biological functions of SIRT5 and its potential as a therapeutic target in various

diseases, including cancer.[6]

This document provides a detailed protocol for the preparation, storage, and handling of a
SIRTS5 inhibitor 8 stock solution using dimethyl sulfoxide (DMSO) as the solvent.

Data Presentation

Quantitative data for SIRT5 inhibitor 8 are summarized in the tables below for easy reference.

Table 1: Physicochemical and Biological Properties of SIRT5 Inhibitor 8
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Property Value Reference
Molecular Formula C22H25CINsO2S [6]
Molecular Weight 501.00 g/mol [6]
Appearance Solid [6]
ICso (SIRTS5) 5.38 uM [6]

Table 2: Recommended Storage Conditions for SIRT5 Inhibitor 8

Storage ]

Form Duration Reference
Temperature

Powder -20°C 3 years [6]

4°C 2 years [6]

In Solvent (DMSO) -80°C 6 months [6]

-20°C 1 month [6]

Experimental Protocols

Materials and Equipment

¢ SIRTS5 inhibitor 8 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile, amber, or foil-wrapped microcentrifuge tubes (1.5 mL)

» Analytical balance
o Calibrated micropipettes and sterile tips
e Vortex mixer

» Sonicator (optional, for aiding dissolution)
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o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Safety Precautions

e Work in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate PPE to avoid skin and eye contact with the inhibitor and DMSO.

o Consult the Safety Data Sheet (SDS) for SIRTS inhibitor 8 and DMSO before handling.

Protocol for Preparing a 10 mM Stock Solution

o Equilibration: Allow the vial of SIRTS5 inhibitor 8 powder and the bottle of DMSO to
equilibrate to room temperature before opening to prevent moisture condensation.

o Calculation: To prepare a 10 mM stock solution, use the following calculation:

o Weight (mg) = Desired Volume (mL) x Concentration (mM) x Molecular Weight ( g/mol )

o Example for 1 mL of 10 mM stock:

» Weight (mg) = 1 mL x 10 mmol/L x 501.00 g/mol = 5.01 mg

e Weighing: Carefully weigh out 5.01 mg of SIRT5 inhibitor 8 powder using an analytical
balance and place it into a sterile microcentrifuge tube.

¢ Dissolution:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the powder.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. A clear solution should be observed.

o If the compound does not dissolve completely, sonicate the tube in a water bath for 5-10
minutes at room temperature.[7]

» Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile, amber, or foil-wrapped
microcentrifuge tubes.[8][9]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[6]

Protocol for Preparing Working Solutions

For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell
culture medium to the final desired working concentration.

e Thawing: Thaw a single aliquot of the stock solution at room temperature.

 Dilution: Perform serial dilutions in cell culture medium. To prevent precipitation, add the
stock solution to the medium while gently vortexing.[7]

e Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture
medium is low (typically < 0.5%, with < 0.1% preferred) to avoid solvent-induced cytotoxicity.
[71[9] A vehicle control (medium with the same final concentration of DMSO) should always
be included in experiments.

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.medchemexpress.com/SIRT5_inhibitor.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.invivochem.com/product/V81396
https://emulatebio.com/wp-content/uploads/2021/06/EP152_v1.0_Compound_Treatment_Solution_Preparation_and_Treatment.pdf
https://emulatebio.com/wp-content/uploads/2021/06/EP152_v1.0_Compound_Treatment_Solution_Preparation_and_Treatment.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Equilibrate Reagents
(Inhibitor Powder & DMSO)
to Room Temperature

Calculate Mass of Inhibitor
and Volume of DMSO
(e.g., for 10 mM Stock)

!

Weigh SIRT5 Inhibitor 8
Powder

!

Add Calculated Volume
of Anhydrous DMSO

!

Vortex / Sonicate
Until Fully Dissolved

Storage
\ 4

Aliquot Stock Solution into
Single-Use Volumes

Store Aliquots at -80°C

(Long-term) or -20°C
(Short-term)

Click to download full resolution via product page

Caption: Experimental workflow for preparing SIRT5 inhibitor 8 stock solution.
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Caption: Simplified diagram of SIRT5's role in regulating metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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